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For Researchers, Scientists, and Drug Development Professionals

Introduction
Antimony (Sb), a lustrous gray metalloid with atomic number 51, has a long history of use in

medicine and materials science.[1] Its unique properties have led to its application in a diverse

range of fields, from flame retardants and alloys to antiparasitic drugs. For researchers,

scientists, and drug development professionals, a thorough understanding of antimony's core

physical and chemical characteristics is paramount for leveraging its potential and mitigating its

risks. This technical guide provides a comprehensive overview of the properties of antimony,

detailed experimental protocols for their determination, and an exploration of its role in key

biological signaling pathways.

Physical Properties of Antimony
Antimony exists in several allotropic forms, with the most stable being a brittle, silvery-white

metallic form.[2][3] It is a poor conductor of heat and electricity.[4] Key physical properties are

summarized in the table below.
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Property Value

Atomic Number 51[1]

Atomic Weight 121.760 u[1]

Melting Point 630.63 °C (903.78 K)[5]

Boiling Point 1587 °C (1860 K)[6][7]

Density 6.697 g/cm³ at 20 °C[6]

Mohs Hardness 3.0[4][6]

Crystal Structure Rhombohedral[8]

Electron Configuration [Kr] 4d¹⁰ 5s² 5p³[2]

Electronegativity (Pauling Scale) 2.05[6][7]

Isotopes
Two stable isotopes: ¹²¹Sb (57.36%) and ¹²³Sb

(42.64%)[9]

Chemical Properties of Antimony
Antimony is a member of Group 15 of the periodic table and exhibits both metallic and

nonmetallic characteristics.[10] It is stable in air at room temperature but will oxidize to form

antimony trioxide (Sb₂O₃) upon heating.[3][6] Antimony is attacked by oxidizing acids and

halogens.[11]

Property Description

Oxidation States -3, +3, +5 (most common are +3 and +5)[2][10]

Reactivity with Acids
Attacked by oxidizing acids like nitric acid and

aqua regia.[6]

Reactivity with Halogens Reacts with halogens to form antimony halides.

Common Compounds

Antimony trioxide (Sb₂O₃), Antimony pentoxide

(Sb₂O₅), Antimony trisulfide (Sb₂S₃), Stibine

(SbH₃)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://sheffieldmetallurgicalservices.co.uk/grain-size-astm-e112/
https://sheffieldmetallurgicalservices.co.uk/grain-size-astm-e112/
https://pubmed.ncbi.nlm.nih.gov/30098506/
https://store.astm.org/e0112-24.html
https://www.slideshare.net/slideshow/astm-e-112-grain-size-measuring-methods-full-standard/47957876
https://store.astm.org/e0112-24.html
https://store.astm.org/e0023-16.html
https://store.astm.org/e0112-24.html
https://www.nf-itwg.org/pdfs/ITWG-INFL-PXRD.pdf
https://dn710609.ca.archive.org/0/items/gov.law.astm.e23.1982/astm.e23.1982.pdf
https://store.astm.org/e0112-24.html
https://www.slideshare.net/slideshow/astm-e-112-grain-size-measuring-methods-full-standard/47957876
http://depthome.brooklyn.cuny.edu/physics/lab/phy1/Archimedes-principle-rev-20190619.pdf
https://pppars.com/wp-content/uploads/2020/12/ASTM-E23-%E2%88%92-16b.pdf
https://www.metallography.org/standards/astm-e112
https://store.astm.org/e0112-24.html
https://www.appstate.edu/~cockmanje/labs/1103/spring/archimedes
https://dn710609.ca.archive.org/0/items/gov.law.astm.e23.1982/astm.e23.1982.pdf
https://pppars.com/wp-content/uploads/2020/12/ASTM-E23-%E2%88%92-16b.pdf
https://store.astm.org/e0112-24.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Determination of Melting Point (Capillary Method)
Objective: To determine the temperature at which antimony transitions from a solid to a liquid

state.

Materials:

Powdered antimony sample

Capillary tubes

Melting point apparatus (e.g., Mel-Temp)

Thermometer

Procedure:

Ensure the antimony sample is dry and finely powdered.

Pack a small amount of the powdered antimony into a capillary tube to a height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point of antimony (630.63 °C).

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of melting).

Record the temperature at which the entire sample has melted (the end of the melting

range).

The melting point is reported as the range between these two temperatures.
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Determination of Density (Archimedes' Principle)
Objective: To determine the density of a solid antimony sample.

Materials:

Solid antimony sample of irregular shape

Beaker

Distilled water

Analytical balance with a hook for suspending samples

Procedure:

Measure the mass of the dry antimony sample in the air using the analytical balance. Record

this as m_air.

Fill a beaker with enough distilled water to fully submerge the antimony sample.

Suspend the antimony sample from the hook of the balance, ensuring it is fully submerged in

the water and not touching the sides or bottom of the beaker.

Measure the apparent mass of the submerged sample. Record this as m_water.

Calculate the volume of the antimony sample using the formula: V = (m_air - m_water) /

ρ_water where ρ_water is the density of water at the experimental temperature.

Calculate the density of antimony using the formula: ρ_antimony = m_air / V

Determination of Hardness (Mohs Hardness Test)
Objective: To determine the relative hardness of an antimony sample using the Mohs scale.

Materials:

Antimony sample
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Set of Mohs hardness minerals (or common materials of known hardness: fingernail ~2.5,

copper penny ~3.5, steel nail ~5.5, glass ~5.5-6.5)

Procedure:

Select a smooth, clean surface on the antimony sample.

Attempt to scratch the surface with a mineral of known hardness, starting with a softer

mineral and progressing to harder ones.

Press the point of the known mineral firmly against the antimony surface and draw it across.

Examine the antimony surface for a scratch. A true scratch will be a visible groove, not just a

line of powdered material that can be wiped away.

The hardness of the antimony sample is between the hardness of the last mineral that did

not scratch it and the first mineral that did. For antimony, a copper penny should not scratch

it, but a steel nail should, indicating a hardness of around 3.

Determination of Crystal Structure (Powder X-ray
Diffraction)
Objective: To determine the crystal structure and lattice parameters of antimony.

Materials:

Finely powdered antimony sample

Powder X-ray diffractometer

Sample holder

Procedure:

Grind the antimony sample into a fine, homogeneous powder.

Mount the powder onto the sample holder, ensuring a flat, smooth surface.
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Place the sample holder into the X-ray diffractometer.

Set the parameters for the XRD scan, including the starting and ending 2θ angles, step size,

and scan speed.

Initiate the X-ray source and the detector. The instrument will rotate the sample and the

detector to measure the intensity of the diffracted X-rays at different angles.

The resulting diffraction pattern (a plot of intensity versus 2θ) will show a series of peaks.

The positions and intensities of these peaks are characteristic of the crystal structure of

antimony.

Analyze the diffraction pattern using appropriate software to identify the crystal system

(rhombohedral for antimony) and calculate the lattice parameters.

Antimony in Biological Signaling Pathways
Antimony compounds, particularly pentavalent antimonials like sodium stibogluconate, have

been a cornerstone in the treatment of leishmaniasis. Their mechanism of action, while not fully

elucidated, involves the disruption of key signaling pathways within the parasite. Furthermore,

the toxicological effects of antimony in mammalian cells are also mediated through its

interaction with various signaling cascades.

Antimony-Induced Apoptosis via the JNK Signaling
Pathway
Antimony trioxide has been shown to induce apoptosis (programmed cell death) in certain

cancer cells. This process is mediated, in part, by the activation of the c-Jun N-terminal kinase

(JNK) signaling pathway.
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Caption: Antimony trioxide induces apoptosis through the ROS-mediated activation of the

SEK1/JNK pathway.

Antimony and Inhibition of Protein Tyrosine
Phosphatases in Cancer
Some antimony compounds have shown potential as anticancer agents through their ability to

inhibit protein tyrosine phosphatases (PTPs). PTPs are crucial regulators of signaling pathways

that control cell growth, proliferation, and differentiation. Their inhibition can lead to the

sustained activation of signaling pathways that promote apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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